Cas no 220143-28-2 (1-Benzyl-1,2,3-benzotriazole-5-carboxylic acid)

1-Benzyl-1,2,3-benzotriazole-5-carboxylic acid is a benzotriazole derivative with a carboxylic acid functional group at the 5-position and a benzyl substituent at the 1-position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic compounds. The benzotriazole core provides stability and potential coordination properties, while the carboxylic acid group allows for further functionalization through esterification, amidation, or other derivatization reactions. Its structural features make it useful in the development of biologically active molecules, catalysts, or materials science applications. The benzyl group enhances lipophilicity, which can be advantageous in medicinal chemistry optimization.
1-Benzyl-1,2,3-benzotriazole-5-carboxylic acid structure
220143-28-2 structure
Product Name:1-Benzyl-1,2,3-benzotriazole-5-carboxylic acid
CAS No:220143-28-2
MF:C14H11N3O2
MW:253.256042718887
CID:3044694
PubChem ID:11608532
Update Time:2025-06-10

1-Benzyl-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-1,2,3-benzotriazole-5-carboxylic acid
    • 1-benzylbenzotriazole-5-carboxylic Acid
    • VIA14328
    • BDBM50475646
    • V4424
    • MFCD09031749
    • AKOS000210920
    • CCG-185405
    • G71635
    • BS-27868
    • 220143-28-2
    • SCHEMBL6044303
    • 1-Benzyl-1H-benzo[d][1,2,3]triazole-5-carboxylic acid
    • CHEMBL201278
    • Inchi: 1S/C14H11N3O2/c18-14(19)11-6-7-13-12(8-11)15-16-17(13)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,18,19)
    • InChI Key: DYDCPTUTFGJNQT-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=1)N=NN2CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 253.085126602g/mol
  • Monoisotopic Mass: 253.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 68

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 527.6±33.0 °C at 760 mmHg
  • Flash Point: 272.9±25.4 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-Benzyl-1,2,3-benzotriazole-5-carboxylic acid Security Information

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